Cas no 2135443-03-5 (rac-ethyl (1R,2R)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropane-1-carboxylate, trans)

• Product Name: rac-ethyl (1R,2R)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropane-1-carboxylate, trans
• CAS No: 2135443-03-5
• MF: C₁₂H₂₁BO₄
• MW: 240.103744268417
• CID: 4779768
• PubChem ID: 99866894
• Update Time: 2026-02-27

rac-ethyl (1R,2R)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropane-1-carboxylate, trans Chemical and Physical Properties

Names and Identifiers

• trans-2-Ethoxycarbonyl-1-boronic acid pinacol ester
• rel-(1R,2R)-Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropanecarboxylate
• rac-ethyl (1R,2R)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropane-1-carboxylate, trans
• 2135443-03-5
• Z2935740903
• Ethyl(1R,2R)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropane-1-carboxylate
• starbld0024620
• EN300-1702694
• ethyl (1R,2R)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropane-1-carboxylate
• rac-ethyl (1R,2R)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropane-1-carboxylate

• Inchi： 1S/C12H21BO4/c1-6-15-10(14)8-7-9(8)13-16-11(2,3)12(4,5)17-13/h8-9H,6-7H2,1-5H3/t8-,9-/m1/s1
• InChI Key： AAORUCVESAXSRS-RKDXNWHRSA-N
• SMILES： O1B([C@@H]2C[C@H]2C(=O)OCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 240.1532893g/mol
• Monoisotopic Mass: 240.1532893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8